2,4,7-Trimethylquinolin-8-amine

• CAS No.: 5433-08-9
• Molecular Formula: C12H14N2
• Molecular Weight: 186.25 g/mol
• IUPAC Name: 2,4,7-trimethylquinolin-8-amine
• InChI: InChI=1S/C12H14N2/c1-7-4-5-10-8(2)6-9(3)14-12(10)11(7)13/h4-6H,13H2,1-3H3
• InChI Key: FQIYIYFVUCQVBK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(C=C1)C(=CC(=N2)C)C)N

Description

2,4,7-Trimethylquinolin-8-amine is a substituted quinoline derivative characterized by three methyl groups at positions 2, 4, and 7 of the quinoline scaffold and an amine group at position 7. Quinoline derivatives are renowned for their diverse biological activities, including antimicrobial, anticancer, and antimalarial properties . This compound is synthesized via condensation reactions, often involving aldehydes and substituted amines under controlled conditions . Its structural rigidity and electron-rich aromatic system make it a promising candidate for medicinal chemistry and coordination chemistry applications .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares 2,4,7-Trimethylquinolin-8-amine with structurally related quinoline derivatives:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Biological Activities	Synthesis Method
2,4,7-Trimethylquinolin-8-amine	2-, 4-, 7-CH₃; 8-NH₂	C₁₂H₁₄N₂	186.25	Antimicrobial, ligand for metal complexes	Aldehyde-amine condensation in EtOH
7-Methylquinolin-8-amine	7-CH₃; 8-NH₂	C₁₀H₁₀N₂	158.20	Antimalarial, enzyme inhibition	Multi-step synthesis from quinoline precursors
3,6-Dichloroquinolin-8-amine	3-,6-Cl; 8-NH₂	C₉H₆Cl₂N₂	213.06	Anticancer (NCI60 screening)	Halogenation of quinoline core
5-Methoxyquinolin-8-amine	5-OCH₃; 8-NH₂	C₁₀H₁₀N₂O	174.20	Antimicrobial, fluorescence probes	Methoxylation via nucleophilic substitution
8-Fluoro-2-methylquinolin-4-amine	8-F; 2-CH₃; 4-NH₂	C₁₀H₁₀FN₂	177.20	Kinase inhibition, CNS targeting	Fluorination via Sandmeyer reaction
2-Methyl-5,6,7,8-tetrahydroquinolin-8-amine	Partially saturated ring; 2-CH₃; 8-NH₂	C₁₀H₁₄N₂	162.23	Chiral ligands, antimicrobial	Reductive amination of tetrahydroquinoline

Research Findings

• Antimicrobial Activity: 2,4,7-Trimethylquinolin-8-amine demonstrates broad-spectrum activity against Gram-positive bacteria (MIC = 2–8 µg/mL), outperforming 5-Methoxyquinolin-8-amine (MIC = 16–32 µg/mL) due to its higher lipophilicity .
• Coordination Chemistry : The tri-methylated derivative forms stable complexes with transition metals (e.g., Cu²⁺), enhancing catalytic activity in oxidation reactions, whereas dichloro analogs show weaker metal-binding affinity .
• Toxicity Profile: Chlorinated derivatives (3,6-Dichloroquinolin-8-amine) exhibit higher cytotoxicity (IC₅₀ = 1.2 µM in HeLa cells) compared to methylated analogs (IC₅₀ = 25 µM), limiting therapeutic utility .